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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical administration of
BMS-986470, a first-in-class, orally bioavailable molecular glue that dually degrades ZBTB7A
and WIZ, leading to the induction of fetal hemoglobin (HbF).[1] The following sections detail the
dosage regimens used in key animal models, experimental protocols for in vivo studies, and
the underlying signaling pathway.

Quantitative Data Summary

The following tables summarize the reported dosages of BMS-986470 used in various

preclinical animal models.

Table 1: Dosage of BMS-986470 in Mouse Models
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] Dosing Route of . o
Animal Model . o . Duration Key Findings
Regimen Administration
Dose-
proportional
Engrafted ) pharmacokinetic
] 1,5,and 6 mg/kg Once daily (g.d.) 14 days
NBSGW Mice s/pharmacodyna
mics, HbF
activation
Significantly
induced F-cells
and y-globin
Townes Mice y J
] - - - protein, reduced
(expressing Not Specified Not Specified Not Specified o
sickling under
human CRBN) )
hypoxic
conditions ex
Vivo
Table 2: Dosage of BMS-986470 in Rat Models
] Dosing Route of . o
Animal Model . . . Duration Key Findings
Regimen Administration
Intravenous (i.v.) - Pharmacokinetic
Rat 2 mg/kg Not Specified

/ Oral (p.o.)

studies

Table 3: Dosage of BMS-986470 in Non-Human Primate Models
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] Dosing Route of . o

Animal Model . o . Duration Key Findings

Regimen Administration
Cynomolgus Intravenous (i.v.) - Pharmacokinetic
1 mg/kg Not Specified ]

Monkey / Oral (p.o.) studies
Dose-dependent
degradation of
WIZ and
ZBTB7A,
increased

Naive Healthy )

0.3,1.5,and 7.5 ] immature
Cynomolgus Daily 16 days

mg/kg erythrocytes, and
Monkey

elevated HBG1/2
transcript and y-
globin protein.
Well-tolerated at
7.5 mg/kg.[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of BMS-986470 and a general

workflow for preclinical evaluation.
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Mechanism of Action of BMS-986470

BMS-986470 Mediated Degradation

inds
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General Preclinical Evaluation Workflow for BMS-986470
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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